Cas no 105376-45-2 (Benzene, 1-nitro-2-(1Z)-1-propenyl-)

• Product Name: Benzene, 1-nitro-2-(1Z)-1-propenyl-
• CAS No: 105376-45-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1153375
• PubChem ID: 58911888
• Update Time: 2025-04-20

Benzene, 1-nitro-2-(1Z)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-(1Z)-1-propenyl-
• Benzene,1-nitro-2-(1Z)-1-propen-1-yl-
• 105376-45-2
• Benzene, 1-nitro-2-(1Z)-1-propen-1-yl-
• SCHEMBL7527194

• Inchi： 1S/C9H9NO2/c1-2-5-8-6-3-4-7-9(8)10(11)12/h2-7H,1H3/b5-2-
• InChI Key： XXOSNQLGTJHMTC-DJWKRKHSSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=C\C)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14